1-(2-(2-(4-Chlorophenyl)thiazol-4-yl)ethyl)-3-(4-methoxyphenethyl)urea

• CAS: 1209646-01-4
• Molecular Formula: C21H22ClN3O2S
• Molecular Weight: 415.94
• SMILES: COC1=CC=C(C=C1)CCNC(=O)NCCC2=CSC(=N2)C3=CC=C(C=C3)Cl
• InChI: InChI=1S/C21H22ClN3O2S/c1-27-19-8-2-15(3-9-19)10-12-23-21(26)24-13-11-18-14-28-20(25-18)16-4-6-17(22)7-5-16/h2-9,14H,10-13H2,1H3,(H2,23,24,26)
• InChIKey: BLDDOYUZNMNBTD-UHFFFAOYSA-N
• Solubility: not available

1-(2-(2-(4-Chlorophenyl)thiazol-4-yl)ethyl)-3-(4-methoxyphenethyl)urea (CAS 1209646-01-4): Sourcing & Characterization Data

1-(2-(2-(4-Chlorophenyl)thiazol-4-yl)ethyl)-3-(4-methoxyphenethyl)urea (CAS 1209646-01-4) is a synthetic small molecule (C21H22ClN3O2S, MW 415.94) characterized by a central urea linker bridging a 4-chlorophenyl-thiazole moiety and a 4-methoxyphenethyl group . The compound is a structural analog within the phenylethylthiazolylthiourea (PETT) class of non-nucleoside reverse transcriptase inhibitors (NNRTIs), where the thiourea core is replaced by a urea bioisostere [1]. Standard commercial purity is typically 95% . No dedicated peer-reviewed pharmacological studies for this specific entity have been identified in the public domain; all biological activity inferences are derived from the structure-activity relationships (SAR) established for the broader urea-PETT chemotype [1].

SAR Probe NNRTI allosteric binding pocket mapping in HIV-1 reverse transcriptase studies

Tool Compound Urea-PETT chemotype with modular urea scaffold for resistance profiling

Diversification Node Underexplored 4-methoxyphenethyl substitution for focused library expansion

• [1] Sahlberg, C., et al. Synthesis and anti-HIV activities of urea-PETT analogs belonging to a new class of potent non-nucleoside HIV-1 reverse transcriptase inhibitors. Bioorg. Med. Chem. Lett. 1998, 8 (12), 1511-1516. DOI: 10.1016/s0960-894x(98)00249-2. View Source

Why 1-(2-(2-(4-Chlorophenyl)thiazol-4-yl)ethyl)-3-(4-methoxyphenethyl)urea Cannot Be Replaced by Other Urea-PETT Analogs

Within the urea-PETT chemotype, antiviral potency and resistance profiles are exquisitely sensitive to minor structural changes on both the 'western' thiazole end and the 'eastern' N'-arylurea side [1]. For instance, replacing the thiazole with a 5-bromopyrid-2-yl group alters the interaction with the allosteric NNRTI binding pocket, while modifications to the phenethyl substituent modulate contacts with key tyrosine residues (Y181/Y188) in HIV-1 reverse transcriptase (RT) [1]. Consequently, even analogs with similar cores, such as trovirdine (the clinical PETT candidate) or other 4-chlorophenyl-thiazole ureas, cannot be assumed to exhibit equivalent potency, mutant-resilience, or metabolic stability [2][3]. Process chemists and discovery teams must therefore evaluate each derivative on its own data rather than relying on class-level interchangeability.

Para-substituent modifications may shift potency and resistance profiles relative to unsubstituted urea-PETT leads; reported SAR warns orders-of-magnitude differences are possible.

Resistance onset kinetics observed at urea-PETT class level may not transfer directly to this specific 4-methoxyphenethyl analog without empirical confirmation.

Thiourea-PETT derivatives such as trovirdine have distinct binding interactions at Y181/Y188; class-level bioisostere advantage does not imply direct substitution equivalence.

• [1] Sahlberg, C., et al. Urea-PETT compounds as a new class of HIV-1 reverse transcriptase inhibitors. 3. Synthesis and further structure-activity relationship studies of PETT analogues. J. Med. Chem. 1999, 42 (20), 4150-4160. DOI: 10.1021/jm990095j. View Source
• [2] Ren, J., et al. Phenylethylthiazolylthiourea (PETT) non-nucleoside inhibitors of HIV-1 and HIV-2 reverse transcriptases. Structural and biochemical analyses. J. Biol. Chem. 2000, 275 (8), 5633-5639. DOI: 10.1074/jbc.275.8.5633. View Source
• [3] Bell, F.W., et al. Phenethylthiazolethiourea (PETT) Compounds, a New Class of HIV-1 Reverse Transcriptase Inhibitors. 1. Synthesis and Basic Structure-Activity Relationship Studies of PETT Analogs. J. Med. Chem. 1995, 38, 4929-4936. DOI: 10.1021/jm00025a010. View Source

Quantitative Evidence Guide for 1-(2-(2-(4-Chlorophenyl)thiazol-4-yl)ethyl)-3-(4-methoxyphenethyl)urea

Structural Differentiation: 4-Methoxyphenethyl Modification on the Urea-PETT Scaffold

The target compound incorporates a 4-methoxyphenethyl group on the eastern urea nitrogen, a distinct modification relative to the unsubstituted phenethyl group present in the lead urea-PETT compounds (compounds 1-6) described by Sahlberg et al. [1]. While numerical IC50 data for this specific compound are unavailable, SAR studies establish that para-substitution on the phenethyl ring directly modulates electron density and steric fit within the hydrophobic tunnel adjacent to Y181/Y188 in the NNRTI binding pocket [1][2]. This structural distinction must be evaluated empirically, as even conservative alkyl or halogen replacements have produced orders-of-magnitude shifts in potency for related analogs [1].

Para-Substituent Effect

Class-level inference

4-Methoxyphenethyl (target) potency data unavailable vs unsubstituted phenethyl urea-PETT leads showing low nM range against wild-type HIV-1 RT in MT-4 cell assays

SAR probe context; para-substitution may alter potency by orders of magnitude

No direct assay comparison exists for target compound

Evidence Dimension	Para-substituent effect on phenethyl ring (NNRTI potency determinant)
Target Compound Data	4-Methoxyphenethyl substituent (target compound unique feature; potency data unavailable)
Comparator Or Baseline	Unsubstituted phenethyl lead compounds (e.g., compound 1 in Sahlberg et al. 1998); potencies in low nM range against wild-type (wt) HIV-1 RT [1]
Quantified Difference	Not quantifiable for target compound; SAR literature confirms para-substitution significantly alters potency, but no direct assay comparison exists
Conditions	In vitro HIV-1 RT enzyme assay and cell culture (MT-4 cells) as described for urea-PETT series [1]

Why This Matters

For procurement, the unique 4-methoxyphenethyl substitution means this compound cannot be assumed to mirror the antiviral potency or resistance profile of its unsubstituted parent; it should be treated as a distinct SAR probe.

• [1] Sahlberg, C., et al. Synthesis and anti-HIV activities of urea-PETT analogs belonging to a new class of potent non-nucleoside HIV-1 reverse transcriptase inhibitors. Bioorg. Med. Chem. Lett. 1998, 8 (12), 1511-1516. DOI: 10.1016/s0960-894x(98)00249-2. View Source
• [2] Sahlberg, C., et al. Urea-PETT compounds as a new class of HIV-1 reverse transcriptase inhibitors. 3. Synthesis and further structure-activity relationship studies of PETT analogues. J. Med. Chem. 1999, 42 (20), 4150-4160. DOI: 10.1021/jm990095j. View Source

Thiourea-to-Urea Bioisosteric Replacement: Delayed Resistance Onset vs. PETT/Thiourea Derivatives

In vitro resistance selection experiments demonstrated that the time required for resistant HIV-1 to emerge was significantly longer for urea-PETT compounds (general class) compared to reference thiourea-based PETT inhibitors [1]. While this is class-level data encompassing multiple urea-PETT analogs (compounds 1-20, including the target compound's scaffold class), the specific contribution of the 4-methoxyphenethyl group to resistance kinetics has not been isolated experimentally. The target compound shares the urea linkage with this well-characterized series but differs at the N'-aryl position, which may influence the genetic barrier to resistance.

Resistance Onset Kinetics

Class-level inference

Urea-PETT class shows delayed in vitro resistance emergence vs thiourea-PETT reference compounds in cell culture selection assays; target compound kinetics not isolated

Class-level resistance context may not isolate target compound contribution

4-Methoxyphenethyl group influence on resistance barrier not reported

Evidence Dimension	Relative time to in vitro resistance emergence
Target Compound Data	Urea-PETT scaffold (class), time to resistance longer than reference thiourea compounds; specific compound data not reported
Comparator Or Baseline	Reference thiourea-PETT compounds (e.g., PETT-1, trovirdine); resistance emerged more rapidly in head-to-head in vitro selection [1]
Quantified Difference	Not quantified for target compound; class trend indicates urea linkage delays resistance relative to thiourea, but magnitude varies among analogs
Conditions	In vitro resistance selection assay in cell culture (HIV-1), as reported for urea-PETT series in Sahlberg et al. 1999 [1]

Why This Matters

For programs targeting NNRTI-resistant HIV strains, the urea linkage provides a documented advantage over thiourea predecessors; however, procurement decisions should not assume the 4-methoxyphenethyl analog replicates the best-performing compounds in the series.

• [1] Sahlberg, C., et al. Urea-PETT compounds as a new class of HIV-1 reverse transcriptase inhibitors. 3. Synthesis and further structure-activity relationship studies of PETT analogues. J. Med. Chem. 1999, 42 (20), 4150-4160. DOI: 10.1021/jm990095j. View Source

Combinatorial Library Potential: Core Scaffold Amenable to Parallel Derivatization

The urea-PETT synthesis platform supports parallel derivatization at both the thiazole 2-position (aryl substitution) and the N'-urea position (amine variation), enabling systematic SAR exploration through combinatorial libraries [1]. The target compound's bifunctional urea core, connecting 4-chlorophenyl-thiazole and 4-methoxyphenethyl arms, places it at an underexplored node of this chemical space. While many analogs in the J. Med. Chem. 1999 report focused on cyclopropane-constrained or halopyridyl variants [1], the 4-methoxyphenethyl substitution represents a departure that may uncover distinct selectivity or pharmacokinetic features when screened comprehensively.

Synthetic Platform

Supporting evidence

Bifunctional urea core with two diversification points: thiazole 2-position aryl substitution and N'-urea amine variation; accessible via standard solution-phase urea coupling

Supports parallel library synthesis for systematic SAR exploration

4-Methoxyphenethyl node underexplored in published urea-PETT libraries

Evidence Dimension	Synthetic tractability for SAR exploration
Target Compound Data	Bifunctional urea core with two diversification points (thiazole-aryl and N'-phenethyl); 4-methoxyphenethyl substitution accessible via standard urea coupling
Comparator Or Baseline	Cyclopropane-constrained urea-PETT analogs (compounds 6-20) requiring stereoselective synthesis [1]
Quantified Difference	Not applicable (qualitative synthetic accessibility difference)
Conditions	Solution-phase urea formation from amine and isocyanate or activated carbamate intermediates, as described for urea-PETT series [1]

Why This Matters

The target compound offers a synthetically accessible scaffold for hit-to-lead optimization, enabling rapid analog generation compared to conformationally restricted urea-PETT variants.

• [1] Sahlberg, C., et al. Urea-PETT compounds as a new class of HIV-1 reverse transcriptase inhibitors. 3. Synthesis and further structure-activity relationship studies of PETT analogues. J. Med. Chem. 1999, 42 (20), 4150-4160. DOI: 10.1021/jm990095j. View Source

Application Scenarios for 1-(2-(2-(4-Chlorophenyl)thiazol-4-yl)ethyl)-3-(4-methoxyphenethyl)urea (CAS 1209646-01-4)

NNRTI Resistance-Profiling Probe in HIV-1 Reverse Transcriptase Biochemical Assays

The compound can serve as a structural probe in parallel screening panels alongside established urea-PETT analogs to map how 4-methoxyphenethyl substitution affects potency against wild-type and clinically relevant mutant RT isoforms (e.g., Y181C, K103N, L100I). The delayed-resistance phenotype associated with the urea linkage [1] makes this scaffold class particularly valuable for profiling next-generation NNRTIs. Users should benchmark activity against trovirdine and nevirapine as positive controls.

Combinatorial Urea Library Synthesis for SAR Exploration

The compound's modular urea core supports systematic variation of both the eastern phenethyl amine and western thiazole aryl components via parallel synthesis. This makes it suitable as a central intermediate or reference standard in a focused urea-PETT library aimed at optimizing antiviral potency, selectivity, or pharmacokinetic properties. The 4-methoxyphenethyl group introduces electronic diversity not extensively explored in the original urea-PETT publications [1][2].

Bioisostere Evaluation in Thiourea-to-Urea Replacement Studies

Given the demonstrated advantage of urea over thiourea in delaying resistance emergence [1], the compound can be used in comparative studies with corresponding thiourea analogs to quantify the impact of the bioisosteric replacement on potency, metabolic stability, and cytotoxicity. This is directly relevant to programs seeking to replace metabolically labile thiourea moieties in lead NNRTI candidates.

Reference Standard for Analytical Method Development and Quality Control

With a defined CAS number, molecular formula (C21H22ClN3O2S), and molecular weight (415.94 g/mol) , the compound at ≥95% purity can serve as an analytical reference standard for HPLC-MS method development, calibration curve construction, and batch-to-batch consistency verification in medicinal chemistry workflows. Its distinct InChI Key (BLDDOYUZNMNBTD-UHFFFAOYSA-N) ensures unambiguous identity tracking in electronic laboratory notebooks and compound registries.

Application

Selection Property

Validation Focus

NNRTI resistance profiling studies

Mutant-panel SAR context

Binding-pocket interaction mapping against wild-type and clinically relevant RT isoforms

Urea-PETT library synthesis

Scaffold diversification potential

Analog generation and purity verification for focused SAR exploration

Bioisostere replacement evaluation

Urea vs thiourea comparison context

Potency and stability assay benchmarking in NNRTI lead optimization

Analytical reference standard

Defined identity and purity grade

HPLC-MS method calibration and batch-to-batch consistency verification

• [1] Sahlberg, C., et al. Urea-PETT compounds as a new class of HIV-1 reverse transcriptase inhibitors. 3. Synthesis and further structure-activity relationship studies of PETT analogues. J. Med. Chem. 1999, 42 (20), 4150-4160. DOI: 10.1021/jm990095j. View Source
• [2] Sahlberg, C., et al. Synthesis and anti-HIV activities of urea-PETT analogs belonging to a new class of potent non-nucleoside HIV-1 reverse transcriptase inhibitors. Bioorg. Med. Chem. Lett. 1998, 8 (12), 1511-1516. DOI: 10.1016/s0960-894x(98)00249-2. View Source